Cas no 65340-71-8 (8-Bromo-4-chloroquinoline)

• Product Name: 8-Bromo-4-chloroquinoline
• CAS No: 65340-71-8
• MF: C₉H₅BrClN
• MW: 242.499700307846
• MDL: MFCD01861852
• CID: 58313
• PubChem ID: 329773548
• Update Time: 2025-07-01

8-Bromo-4-chloroquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-4-chloroquinoline
• 3-BROMO-4-CHLOROQUINOLINE
• 4-Chloro-8-bromoquinoline
• 8-Bromo-4-chloroquinoline, AldrichCPR
• DTXSID80496604
• AKOS002683684
• AC-37178
• FT-0621512
• Z431511746
• 3,5-DIMETHYLBIPHENYL-4-CARBOXYLICACID
• BS-17387
• SY035689
• 65340-71-8
• A867689
• MFCD01861852
• EN300-65176
• F30309
• SCHEMBL3630037
• DAHYJSFUKJLEEJ-UHFFFAOYSA-N
• CS-W012763
• BUTTPARK 89\01-01
• 8-Bromo-4-chloro-1-azanaphthalene
• 8-Bromo-4-chloroquinoline 97%
• Quinoline, 8-bromo-4-chloro-
• DB-073603

• MDL： MFCD01861852
• Inchi： 1S/C9H5BrClN/c10-7-3-1-2-6-8(11)4-5-12-9(6)7/h1-5H
• InChI Key： DAHYJSFUKJLEEJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2Br)C(Cl)=CC=1

Computed Properties

• Exact Mass: 240.92900
• Monoisotopic Mass: 240.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.673±0.06 g/cm3(Predicted)
• Melting Point: 147-148 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 314.6 ℃ at 760 mmHg
• PSA: 12.89000
• LogP: 3.65070
• pka: 0.91±0.30(Predicted)

8-Bromo-4-chloroquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：
• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 8-Bromo-4-chloroquinoline

Comprehensive Overview of 8-Bromo-4-chloroquinoline (CAS No. 65340-71-8): Properties, Applications, and Industry Insights

8-Bromo-4-chloroquinoline (CAS No. 65340-71-8) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile structural framework. The compound's molecular formula, C₉H₅BrClN, highlights its unique combination of bromine and chlorine substituents, which contribute to its reactivity and potential applications. Researchers frequently search for "8-Bromo-4-chloroquinoline synthesis" or "65340-71-8 supplier," reflecting its demand in organic synthesis and drug discovery pipelines.

In recent years, the rise of quinoline-based drug candidates has fueled interest in 8-Bromo-4-chloroquinoline as a key intermediate. Its structural motif is prevalent in compounds targeting antimicrobial and anticancer pathways, aligning with trending searches like "quinoline derivatives in medicine" and "halogenated heterocycles." The compound's electron-withdrawing properties make it valuable for Suzuki-Miyaura cross-coupling reactions, a topic frequently queried in AI-driven chemistry platforms.

From a technical perspective, 8-Bromo-4-chloroquinoline exhibits a melting point range of 120–125°C and is typically stored under inert conditions to preserve stability. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed for purity verification, addressing user queries like "CAS 65340-71-8 characterization." Its solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO) facilitates its use in high-throughput screening assays.

The agrochemical sector also explores 8-Bromo-4-chloroquinoline for developing novel crop protection agents, resonating with searches for "quinoline pesticides." Its dual halogenation pattern enhances binding affinity to biological targets, a feature discussed in recent computational chemistry studies. Environmental considerations have led to innovations in green synthesis routes for such compounds, another hot topic in scientific forums.

Supply chain dynamics for CAS 65340-71-8 reflect global interest, with manufacturers optimizing batch-to-batch consistency to meet pharmaceutical-grade standards. Regulatory compliance, particularly REACH and FDA guidelines, is critical for end-users, as indicated by search trends around "halogenated quinoline safety." Advanced purification methods, including recrystallization and column chromatography, ensure the compound meets stringent industry requirements.

Future research directions for 8-Bromo-4-chloroquinoline may focus on its role in photocatalysis and material science, areas gaining traction in academic literature. Collaborative studies between synthetic chemists and computational modelers aim to unlock new applications, addressing queries like "quinoline scaffolds in OLEDs." As the scientific community prioritizes sustainable chemistry, innovations in catalytic bromination methods for such compounds are anticipated to dominate patent filings.